Cas no 90851-24-4 ([(E)-5-[[(1R,4aβ)-Decahydro-6α-hydroxy-5β-(hydroxymethyl)-5,8aα-dimethyl-2-methylenenaphthalen]-1α-yl]-3-methyl-2-pentenyl]β-D-glucopyranoside)

• Product Name: [(E)-5-[[(1R,4aβ)-Decahydro-6α-hydroxy-5β-(hydroxymethyl)-5,8aα-dimethyl-2-methylenenaphthalen]-1α-yl]-3-methyl-2-pentenyl]β-D-glucopyranoside
• CAS No: 90851-24-4
• Molecular Formula: C₂₆H₄₄O₈
• Molecular Weight: 484.62276
• CID: 1955748
• PubChem ID: 75630068

[(E)-5-[[(1R,4aβ)-Decahydro-6α-hydroxy-5β-(hydroxymethyl)-5,8aα-dimethyl-2-methylenenaphthalen]-1α-yl]-3-methyl-2-pentenyl]β-D-glucopyranoside Properties

Names and Identifiers

• [(E)-5-[[(1R,4aβ)-Decahydro-6α-hydroxy-5β-(hydroxymethyl)-5,8aα-dimethyl-2-methylenenaphthalen]-1α-yl]-3-methyl-2-pentenyl]β-D-glucopyranoside
• Goshonoside F1
• (2E)-5-[(1R,4aS,5S,6R,8aS)-Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-pente-1-nyl beta-D-glucopyranoside
• DTXSID501100325
• 90851-24-4
• (2R,3R,4S,5S,6R)-2-[(E)-5-[(1R,4As,5S,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 2-[(E)-5-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:172710
• beta-D-Glucopyranoside, (2E)-5-[(1R,4aS,5S,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-pente-1-nyl
• AKOS040761798

• InChIKey： JAFZKPLEKRHFFD-ZSBSBYQVSA-N
• Inchi： InChI=1S/C26H44O8/c1-15(10-12-33-24-23(32)22(31)21(30)18(13-27)34-24)5-7-17-16(2)6-8-19-25(17,3)11-9-20(29)26(19,4)14-28/h10,17-24,27-32H,2,5-9,11-14H2,1,3-4H3/b15-10+/t17-,18-,19+,20-,21-,22+,23-,24-,25+,26-/m1/s1
• SMILES： C/C(=C\CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)/CC[C@@H]2C(=C)CC[C@H]3[C@]2(CC[C@H]([C@]3(C)CO)O)C

Computed Properties

• Exact Mass: 484.30361836g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 484.30361836g/mol
• Heavy Atom Count: 34
• Complexity: 740
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Boiling Point: 656.9±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.5 mmHg at 25°C
• Flash Point: 351.1±31.5 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides